Cas no 124858-37-3 (5-DEHYDROXYPARATOCARPIN K)

• Product Name: 5-DEHYDROXYPARATOCARPIN K
• CAS No: 124858-37-3
• MF: C₂₀H₁₈O₄
• MW: 322.35500
• CID: 1080691
• PubChem ID: 11515298
• Update Time: 2024-11-02

5-DEHYDROXYPARATOCARPIN K Chemical and Physical Properties

Names and Identifiers

• 5-Dehydroxyparatocarpin K
• [ "" ]
• (2S)-2-(4-Hydroxyphenyl)-8,8-dimethyl-2H,8H-benzo[1,2-b:5,4-b']dipyran-4(3H)-one
• CID 11515298
• 5-DehydroxyparatocarpinK
• FS-8691
• (8S)-7,8-Dihydro-8-(4-hydroxyphenyl)-2,2-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one; 7,8-Dihydro-8-(4-hydroxyphenyl)-2,2-dimethyl-2H,6H-[1,2-b:5,4-b]dipyran-6'-one
• AKOS040761173
• 124858-37-3
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 7,8-dihydro-8-(4-hydroxyphenyl)-2,2-dimethyl-, (8S)-
• (8S)-8-(4-hydroxyphenyl)-2,2-dimethyl-7,8-dihydropyrano[3,2-g]chromen-6-one
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 7,8-dihydro-8-(4-hydroxyphenyl)-2,2-dimethyl-, (S)-
• 5-DEHYDROXYPARATOCARPIN K

• Inchi： 1S/C20H18O4/c1-20(2)8-7-13-9-15-16(22)10-17(12-3-5-14(21)6-4-12)23-19(15)11-18(13)24-20/h3-9,11,17,21H,10H2,1-2H3/t17-/m0/s1
• InChI Key： AZNAWXMYPBINIJ-KRWDZBQOSA-N
• SMILES： O1C2C([H])=C3C(C([H])=C([H])C(C([H])([H])[H])(C([H])([H])[H])O3)=C([H])C=2C(C([H])([H])[C@@]1([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O

Computed Properties

• Exact Mass: 322.12100
• Monoisotopic Mass: 322.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.5

Experimental Properties

• Color/Form: Powder
• Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 540.0±50.0 °C at 760 mmHg
• Flash Point: 197.2±23.6 °C
• Solubility: Insuluble (2.8E-3 g/L) (25 ºC),
• PSA: 55.76000
• LogP: 4.28290
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-DEHYDROXYPARATOCARPIN K Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone